Cas no 1803946-73-7 (3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1803946-73-7
• MF: C₈H₇F₄NO₂
• MW: 225.140296220779
• CID: 4829155
• Update Time: 2025-06-15

3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F4NO2/c1-4-5(3-9)2-6(14)7(13-4)15-8(10,11)12/h2,14H,3H2,1H3
• InChI Key： IVXXFWQZUGLREL-UHFFFAOYSA-N
• SMILES： FCC1=CC(=C(N=C1C)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4

Additional information on 3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine

Introduction to 3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1803946-73-7)

3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1803946-73-7, belongs to the pyridine class of heterocyclic aromatic compounds. Pyridines are well-known for their broad range of applications in medicinal chemistry, agrochemicals, and material science, owing to their versatile reactivity and biological activity.

The molecular structure of 3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine features a pyridine core substituted with several functional groups that contribute to its distinct chemical behavior. The presence of a fluoromethyl group at the 3-position, a hydroxy group at the 5-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 6-position endows the compound with a rich spectrum of potential interactions with biological targets. These substituents not only influence its electronic properties but also play a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The fluoromethyl group, in particular, is known to enhance lipophilicity and metabolic resistance, making it an attractive moiety for drug design. Additionally, the hydroxy and trifluoromethoxy groups contribute to hydrogen bonding capabilities and electronic effects that can fine-tune receptor interactions.

One of the most compelling aspects of 3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine is its potential as a building block for the development of novel therapeutic agents. Researchers have leveraged its structural framework to explore derivatives with enhanced efficacy and selectivity against various diseases. For instance, studies have demonstrated its utility in designing small-molecule inhibitors targeting enzymes involved in cancer metabolism. The compound's ability to modulate key biological pathways makes it a promising candidate for further investigation in drug discovery programs.

The synthesis of 3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine presents unique challenges due to the complexity of its functional groups. Advanced synthetic methodologies are employed to achieve high yields and purity levels. Techniques such as multi-step organic synthesis, including cross-coupling reactions, nucleophilic substitutions, and protecting group strategies, are commonly utilized. The successful synthesis of this compound underscores the growing expertise in handling fluorinated heterocycles, which are critical for developing next-generation pharmaceuticals.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of 3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine. Molecular modeling studies have provided insights into its binding modes with target proteins, helping researchers optimize its structure for improved drug-like properties. These computational approaches complement experimental efforts by predicting potential interactions and guiding synthetic modifications.

The pharmacological profile of this compound is under active investigation by multiple research teams worldwide. Preliminary studies suggest that it exhibits inhibitory activity against certain kinases and transcription factors implicated in inflammatory diseases and cancer progression. The combination of structural features such as the fluoromethyl, hydroxy, methyl, and trifluoromethoxy groups allows for fine-tuning of its activity profile, making it a versatile scaffold for medicinal chemists.

Moreover, the environmental and regulatory considerations associated with fluorinated compounds are increasingly being addressed through sustainable synthetic routes. Innovations in green chemistry aim to minimize waste generation and reduce reliance on hazardous reagents during the production process. Such efforts ensure that compounds like 3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine can be developed responsibly while maintaining high standards of safety and efficacy.

In conclusion,3-(Fluoromethyl)-5-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1803946-73-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its role as a key intermediate in drug development underscores the importance of fluorinated pyridines in modern medicine. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.